1-(benzenesulfonyl)-5-bromo-1H-indazole
Description
Benzenesulfonyl is an organosulfur compound with the formula C6H5SO2 . It is often used in the preparation of sulfonamides and sulfonate esters . Indazole is a type of azole with an indole physical structure. They are a class of heterocycles with biological significance.
Synthesis Analysis
While specific synthesis methods for “1-(benzenesulfonyl)-5-bromo-1H-indazole” are not available, benzenesulfonyl compounds can generally be prepared from the sulfonation of benzene using concentrated sulfuric acid .Chemical Reactions Analysis
Benzenesulfonyl compounds typically exhibit reactions typical of other aromatic sulfonic acids, forming sulfonamides, sulfonyl chloride, and esters . They can also undergo desulfonation when heated in water near 200 °C .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(benzenesulfonyl)-5-bromo-1H-indazole” would depend on its specific structure. Benzenesulfonyl compounds are typically soluble in water and ethanol, slightly soluble in benzene, and insoluble in nonpolar solvents like diethyl ether .Safety and Hazards
Future Directions
The future directions for research on “1-(benzenesulfonyl)-5-bromo-1H-indazole” would depend on its potential applications. For example, sulfonamides have a wide range of biological and pharmacological activities, including antibacterial, antitumor, and antiviral effects . Therefore, it could be interesting to explore these aspects in future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(benzenesulfonyl)-5-bromo-1H-indazole involves the reaction of 5-bromo-1H-indazole with benzenesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-1H-indazole", "benzenesulfonyl chloride", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane)" ], "Reaction": [ "Dissolve 5-bromo-1H-indazole in a dry solvent (e.g. dichloromethane)", "Add a base (e.g. triethylamine) to the solution", "Add benzenesulfonyl chloride dropwise to the solution while stirring at room temperature", "Continue stirring the reaction mixture for several hours at room temperature or at a slightly elevated temperature", "Quench the reaction by adding water to the mixture", "Extract the product with a suitable organic solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the crude product", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1001415-31-1 |
Product Name |
1-(benzenesulfonyl)-5-bromo-1H-indazole |
Molecular Formula |
C13H9BrN2O2S |
Molecular Weight |
337.2 |
Purity |
95 |
Origin of Product |
United States |
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